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Compound of Interest

Compound Name: Aureusimine B

Cat. No.: B144023 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calpains are a family of calcium-dependent, non-lysosomal cysteine proteases that play a

crucial role in various cellular processes, including signal transduction, cell motility, and

apoptosis.[1] Dysregulation of calpain activity has been implicated in a range of pathologies

such as neurodegenerative diseases, cardiovascular diseases, and cancer, making calpains an

attractive target for therapeutic intervention. Aureusimine B, also known as phevalin, is a

cyclic dipeptide produced by Staphylococcus aureus and was first identified as a calpain

inhibitor from a Streptomyces species.[1][2][3] While its inhibitory activity against µ-calpain has

been reported as non-existent, it is suggested to be an inhibitor of other calpain isoforms, such

as m-calpain, indicating a potential for selective calpain inhibition.[1]

These application notes provide a detailed protocol for a fluorometric assay to determine the

inhibitory activity of Aureusimine B against calpain. The protocol is designed for a 96-well

plate format, suitable for screening and dose-response studies.

Data Presentation
The inhibitory activity of Aureusimine B against calpain isoforms should be determined by

calculating the half-maximal inhibitory concentration (IC50). The following table is provided as a

template for presenting the quantitative data obtained from the assay.
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Calpain Isoform Aureusimine B IC50 (µM)
Positive Control (e.g.,
Calpeptin) IC50 (µM)

m-Calpain User-determined value User-determined value

µ-Calpain User-determined value User-determined value

Other Isoforms User-determined value User-determined value

Experimental Protocols
Materials and Reagents

Enzymes: Purified human m-calpain and µ-calpain (or other desired isoforms).

Substrate: N-Succinyl-Leu-Leu-Val-Tyr-7-amido-4-methylcoumarin (Suc-LLVY-AMC).

Inhibitor: Aureusimine B (Phevalin).

Positive Control Inhibitor: Calpeptin or other known calpain inhibitor.

Assay Buffer: 20 mM HEPES, 10 mM DTT, 1 mM EDTA, pH 7.5.

Calcium Chloride (CaCl2): 100 mM stock solution.

Dimethyl Sulfoxide (DMSO): For dissolving inhibitor.

96-well black, flat-bottom plates.

Fluorometric microplate reader with excitation at 360-380 nm and emission at 440-460 nm.

Protocol for Calpain Inhibition Assay
Preparation of Reagents:

Prepare the Assay Buffer and store it at 4°C.

Dissolve Aureusimine B and the positive control inhibitor in DMSO to prepare a 10 mM

stock solution. Further dilute in Assay Buffer to desired concentrations for the assay. The

final DMSO concentration in the assay should not exceed 1%.
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Prepare a 10 mM stock solution of the calpain substrate (Suc-LLVY-AMC) in DMSO. Dilute

with Assay Buffer to a working concentration of 200 µM.

Dilute the calpain enzyme in Assay Buffer to a working concentration of 2X the final

desired concentration.

Assay Procedure:

Add 50 µL of the 2X calpain enzyme solution to each well of a 96-well plate.

Add 2 µL of the diluted Aureusimine B, positive control, or DMSO (vehicle control) to the

respective wells.

Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the

enzyme.

To initiate the reaction, add 48 µL of a pre-warmed (37°C) reaction mixture containing

Assay Buffer and CaCl2 (to a final concentration of 5 mM).

Immediately add 50 µL of the 200 µM calpain substrate solution to each well to start the

reaction. The final volume in each well will be 150 µL.

Immediately place the plate in a pre-warmed (37°C) fluorometric microplate reader.

Measurement of Fluorescence:

Measure the fluorescence intensity (Excitation: 380 nm, Emission: 460 nm) every 1-2

minutes for 30-60 minutes.

The rate of the reaction is determined from the linear portion of the fluorescence versus

time curve.

Data Analysis:

Calculate the percentage of inhibition for each concentration of Aureusimine B using the

following formula: % Inhibition = [1 - (Rate of reaction with inhibitor / Rate of reaction

without inhibitor)] x 100
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Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism, SigmaPlot).

Visualizations
Calpain Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

